Cas no 544429-59-6 ((1S,2S,3R,4E,6E,8E)-1-[(2S,3E)-5-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methyl-2-[[tris(1-methylethyl)silyl]oxy]-3-penten-1-yl]-3-methoxy-2,4,8-trimethyl-9-(2-methyl-4-oxazolyl)-4,6,8-nonatrien-1-yl 2-(diethoxyphosphinyl)acetate)

• Product Name: (1S,2S,3R,4E,6E,8E)-1-[(2S,3E)-5-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methyl-2-[[tris(1-methylethyl)silyl]oxy]-3-penten-1-yl]-3-methoxy-2,4,8-trimethyl-9-(2-methyl-4-oxazolyl)-4,6,8-nonatrien-1-yl 2-(diethoxyphosphinyl)acetate
• CAS No: 544429-59-6
• MF: C₄₄H₈₀NO₉PSi₂
• MW: 854.252077102661
• CID: 6631561
• Update Time: 2024-01-15

(1S,2S,3R,4E,6E,8E)-1-[(2S,3E)-5-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methyl-2-[[tris(1-methylethyl)silyl]oxy]-3-penten-1-yl]-3-methoxy-2,4,8-trimethyl-9-(2-methyl-4-oxazolyl)-4,6,8-nonatrien-1-yl 2-(diethoxyphosphinyl)acetate Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R,4E,6E,8E)-1-[(2S,3E)-5-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methyl-2-[[tris(1-methylethyl)silyl]oxy]-3-penten-1-yl]-3-methoxy-2,4,8-trimethyl-9-(2-methyl-4-oxazolyl)-4,6,8-nonatrien-1-yl 2-(diethoxyphosphinyl)acetate

• Inchi： 1S/C44H80NO9PSi2/c1-20-50-55(47,51-21-2)30-42(46)53-41(37(12)43(48-17)36(11)24-22-23-34(9)27-39-29-49-38(13)45-39)28-40(54-57(31(3)4,32(5)6)33(7)8)35(10)25-26-52-56(18,19)44(14,15)16/h22-25,27,29,31-33,37,40-41,43H,20-21,26,28,30H2,1-19H3/b23-22+,34-27+,35-25+,36-24+/t37-,40-,41-,43-/m0/s1
• InChI Key： UMBQMVAVFQFDPX-LBZVGZFUSA-N
• SMILES： C(O[C@@H](C[C@H](O[Si](C(C)C)(C(C)C)C(C)C)/C(/C)=C/CO[Si](C(C)(C)C)(C)C)[C@H](C)[C@@H](OC)/C(/C)=C/C=C/C(/C)=C/C1=COC(C)=N1)(=O)CP(OCC)(OCC)=O

Experimental Properties

• Density: 1.008±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 763.3±60.0 °C(Predicted)
• pka: 1.17±0.10(Predicted)